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Compound of Interest

Compound Name: Isotachysterol 3

Cat. No.: B8079540

An In-depth Technical Guide to Isotachysterol 3

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Isotachysterol 3 is a secosteroid closely related to the Vitamin D family. It manifests as a
photoproduct during the synthesis of Vitamin D3 from 7-dehydrocholesterol and is often
considered an impurity in cholecalciferol preparations.[1][2][3] Despite this, Isotachysterol 3
exhibits distinct biological activities, including the stimulation of intestinal calcium transport and
bone calcium mobilization, even in the absence of kidney function.[1][4] This technical guide
provides a comprehensive overview of its chemical structure, physicochemical properties,
biological context, and relevant experimental methodologies.

Chemical Identity and Structure

Isotachysterol 3 is a stereocisomer of tachysterol and an isomer of Vitamin D3. Its structure is
defined by the opening of the B-ring of the cholesterol backbone, characteristic of secosteroids.

¢ |[UPAC Name: (1S)-3-[(E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,7-
hexahydroinden-4-yllethenyl]-4-methylcyclohex-3-en-1-ol

¢ Synonyms: Cholecalciferol impurity D, (6E)-9,10-seco-5(10),6,8(14)-cholestatrien-3-ol,
Toxisterol3 D3
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e Molecular Formula: C27H440
e CAS Number: 22350-43-2

The core structure consists of a 9,10-secocholestane skeleton with three conjugated double
bonds at positions 5(10), 6, and 8(14). The key distinguishing feature is the (E)-geometry of the
double bond at C6-C7.

Chemical Structure Diagram

Click to download full resolution via product page
Caption: 2D Structure of Isotachysterol 3.

Physicochemical Properties

The physicochemical properties of Isotachysterol 3 are summarized below. These values are
critical for its handling, formulation, and analysis in a research setting.
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Property Value Source

Molecular Weight 384.6 g/mol

] Sticky Solid to Solid (White to
Physical Form

Light Yellow)
Boiling Point (Predicted) 500.9 £ 29.0 °C
Density (Predicted) 0.97 £0.1 g/cm?3
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solution

ZPZNWLRQHDLNNV-

InChl Ke
y QVEMQNNUSA-N

CC1=C(C--INVALID-LINK--
0)/C=C/C2=C3CC--INVALID-
LINK----INVALID-LINK--
ccce(c)c

SMILES

Biological Activity and Signaling

Isotachysterol 3 is not merely an inert byproduct. It is recognized as an analog of 1,25-
dihydroxy Vitamin D3 and demonstrates biological effects.

o Calcium Metabolism: The primary reported activity is its ability to stimulate intestinal calcium
transport and promote the mobilization of calcium from bone. Notably, this effect is observed
in anephric (kidney-less) rats, suggesting a mechanism of action that may not require renal
hydroxylation, a critical activation step for Vitamin D3.

o Metabolic Activation: While it can act directly, Isotachysterol 3 is also a substrate for
metabolic enzymes. It can be hydroxylated by cytochrome P450 enzymes such as CYP11Al
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and CYP27AL1. The resulting hydroxyderivatives have been shown to interact with various
nuclear receptors, including the Vitamin D Receptor (VDR), Liver X Receptors (LXRs), and
Peroxisome Proliferator-Activated Receptor y (PPARY).

Photochemical Synthesis Pathway

The formation of Isotachysterol 3 is an integral part of the photochemical synthesis of Vitamin
D3. Ultraviolet B (UVB) radiation cleaves the B-ring of 7-dehydrocholesterol to form Previtamin
D3. Prolonged or further UVB exposure causes Previtamin D3 to isomerize into the biologically
inactive products Lumisterol 3 and Isotachysterol 3 (also referred to as Tachysterol 3).

Caption: Formation of Isotachysterol 3 from Previtamin D3.

Experimental Protocols

The following section details a representative experimental protocol for assessing the in vivo
biological activity of Isotachysterol 3, based on methodologies reported in the literature.

In Vivo Assessment of Calcium Mobilization in a Rat
Model

Objective: To determine the effect of Isotachysterol 3 on intestinal calcium transport and bone
calcium mobilization.

Animal Model: Weanling male albino rats maintained on a low-calcium, vitamin D-deficient diet
for a period of 3-4 weeks to establish a baseline deficient state.

Materials:

Isotachysterol 3 (purity >98%)

95% Ethanol (vehicle)

0.9% Saline solution

Micro-syringes for intravenous injection

Metabolic cages for collection of urine and feces
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e Calcium assay kits (e.g., colorimetric or atomic absorption spectroscopy)
e Anesthesia (e.g., isoflurane)
Methodology:

o Preparation of Dosing Solution: Dissolve Isotachysterol 3 in 95% ethanol to a stock
concentration of 100 pg/mL. For a 5 pg dose, dilute the stock solution with 0.9% saline to
achieve a final concentration of 100 pg/mL in a vehicle of 5% ethanol/95% saline. The final
injection volume will be 0.05 mL.

e Animal Dosing:

o Divide the rats into a control group (receiving vehicle only) and a treatment group
(receiving Isotachysterol 3).

o Lightly anesthetize the animals.

o Administer a single 5 pg dose in 0.05 mL of the prepared solution via intrajugular injection.
o Sample Collection:

o House the rats in metabolic cages for 24-48 hours post-injection.

o Collect blood samples via tail vein or cardiac puncture at specified time points (e.g., 0, 12,
24, 48 hours) to measure serum calcium levels.

o For intestinal calcium transport studies, an in situ intestinal loop technique can be
employed 24 hours post-injection, where a segment of the duodenum is isolated, and the
absorption of a known concentration of 4>Ca is measured over a set period.

e Analysis:
o Centrifuge blood samples to separate serum.

o Analyze serum calcium concentrations using a suitable calcium assay.
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o An increase in serum calcium in the treated group compared to the control group indicates
mobilization of calcium from bone and/or increased intestinal absorption.

o Statistical analysis (e.g., t-test or ANOVA) should be performed to determine the
significance of the observed differences.

Expected Outcome: Rats treated with Isotachysterol 3 are expected to show a statistically
significant increase in serum calcium levels, indicating its bioactivity in stimulating calcium
transport and mobilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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